1-(Benzo[d][1,3]dioxol-5-yl)-3-(2-(4-methylpiperazin-1-yl)pyrimidin-5-yl)urea

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-[2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]urea
• InChI: InChI=1S/C17H20N6O3/c1-22-4-6-23(7-5-22)16-18-9-13(10-19-16)21-17(24)20-12-2-3-14-15(8-12)26-11-25-14/h2-3,8-10H,4-7,11H2,1H3,(H2,20,21,24)
• InChI Key: WGWGMAIVTNPDBO-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=NC=C(C=N2)NC(=O)NC3=CC4=C(C=C3)OCO4
• Molecular Formula: C17H20N6O3
• Molecular Weight: 356.4 g/mol

Description

1-(Benzo[d][1,3]dioxol-5-yl)-3-(2-(4-methylpiperazin-1-yl)pyrimidin-5-yl)urea, also known as BPR1K653, is a small molecule inhibitor that has been extensively studied for its potential use in cancer therapy. This compound has shown promising results in preclinical studies, and its mechanism of action has been extensively investigated.

Scientific Research Applications

Antioxidant Activity

• Title: Preparation, Characterization, and Antioxidant Determination of Coumarin Substituted Heterocyclic Compound
• Authors: Afnan E. Abd-Almonuim, Shaimaa M. Mohammed, Ihab I. Al-khalifa
• Year: 2020
• Journal: Asian Journal of Research in Chemistry
• Summary: This study involved preparing and characterizing derivatives of the compound, specifically focusing on antioxidant activities. The research found that the coumarin derivative exhibited high antioxidant activities with significant scavenging activity (Abd-Almonuim, Mohammed, & Al-khalifa, 2020).